Cas no 690270-81-6 (2-{[2-(azepan-1-yl)-2-oxoethyl]sulfanyl}-5-(furan-2-yl)-3-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one)

• Product Name: 2-{[2-(azepan-1-yl)-2-oxoethyl]sulfanyl}-5-(furan-2-yl)-3-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
• CAS No: 690270-81-6
• MF: C₂₄H₂₃N₃O₃S₂
• MW: 465.587723016739
• CID: 5420145
• PubChem ID: 1284746
• Update Time: 2025-06-08

2-{[2-(azepan-1-yl)-2-oxoethyl]sulfanyl}-5-(furan-2-yl)-3-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 690270-81-6
• F3394-0419
• 2-((2-(azepan-1-yl)-2-oxoethyl)thio)-5-(furan-2-yl)-3-phenylthieno[2,3-d]pyrimidin-4(3H)-one
• 2-[2-(azepan-1-yl)-2-oxoethyl]sulfanyl-5-(furan-2-yl)-3-phenylthieno[2,3-d]pyrimidin-4-one
• 2-{[2-(azepan-1-yl)-2-oxoethyl]sulfanyl}-5-(furan-2-yl)-3-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
• Z15481721
• UPCMLD0ENAT5890552:001
• AKOS000812729
• 5-(2-Furanyl)-2-[[2-(hexahydro-1H-azepin-1-yl)-2-oxoethyl]thio]-3-phenylthieno[2,3-d]pyrimidin-4(3H)-one

• Inchi： 1S/C24H23N3O3S2/c28-20(26-12-6-1-2-7-13-26)16-32-24-25-22-21(18(15-31-22)19-11-8-14-30-19)23(29)27(24)17-9-4-3-5-10-17/h3-5,8-11,14-15H,1-2,6-7,12-13,16H2
• InChI Key： STVFIHZETGSITA-UHFFFAOYSA-N
• SMILES： C1(SCC(N2CCCCCC2)=O)N(C2=CC=CC=C2)C(=O)C2C(C3=CC=CO3)=CSC=2N=1

Computed Properties

• Exact Mass: 465.11808395g/mol
• Monoisotopic Mass: 465.11808395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 655.0±65.0 °C(Predicted)
• pka: -0.87±0.20(Predicted)

Additional information on 2-{[2-(azepan-1-yl)-2-oxoethyl]sulfanyl}-5-(furan-2-yl)-3-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one

Comprehensive Analysis of 2-{[2-(azepan-1-yl)-2-oxoethyl]sulfanyl}-5-(furan-2-yl)-3-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 690270-81-6)

The compound 2-{[2-(azepan-1-yl)-2-oxoethyl]sulfanyl}-5-(furan-2-yl)-3-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one, identified by its CAS No. 690270-81-6, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and material science applications. Its intricate structure combines a thieno[2,3-d]pyrimidin-4-one core with furan-2-yl and phenyl substituents, linked via a unique sulfanyl bridge to an azepan-1-yl moiety. This molecular architecture suggests diverse reactivity and binding properties, making it a subject of interest for researchers exploring novel bioactive compounds.

In recent years, the demand for heterocyclic compounds like 690270-81-6 has surged due to their role in drug discovery, particularly in targeting kinase inhibitors and G-protein-coupled receptors (GPCRs). Users frequently search for terms such as "thienopyrimidine derivatives" and "furan-containing pharmaceuticals," reflecting the growing curiosity about their therapeutic potential. The compound's azepane ring further enhances its pharmacokinetic profile, a feature often queried in AI-driven drug design platforms.

From a synthetic chemistry perspective, the sulfanyl-ethyl linker in 690270-81-6 offers modularity for structural modifications, a hot topic in fragment-based drug discovery. Researchers investigating "click chemistry" or "scaffold hopping" strategies may find this compound valuable due to its adaptable thieno[2,3-d]pyrimidin-4-one framework. Computational studies highlight its potential as a bioisostere for purine-based drugs, aligning with trends in de novo molecular design.

Environmental and green chemistry applications are also emerging for such compounds. The furan-2-yl group, derived from renewable resources, resonates with searches for "sustainable heterocycles." Its low toxicity profile (as inferred from structural analogs) makes it a candidate for biodegradable materials research, another trending topic in academic databases and patent filings.

Analytical characterization of CAS No. 690270-81-6 typically involves HPLC-MS and NMR spectroscopy, techniques commonly searched alongside "structural elucidation." Its chromatographic behavior (logP ~3.2 predicted) suggests moderate polarity, relevant to queries about "compound solubility" in drug formulation forums. The crystalline form, when achievable, may exhibit polymorphism—a key concern in pharmaceutical solid-state chemistry.

In conclusion, 2-{[2-(azepan-1-yl)-2-oxoethyl]sulfanyl}-5-(furan-2-yl)-3-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one exemplifies the convergence of medicinal chemistry and materials science. Its multifaceted properties address contemporary search trends like "multi-target drug design" and "eco-friendly synthesis," positioning it as a compelling subject for both industrial and academic exploration.